Cas no 1803566-88-2 (1-{spiro[3.3]heptan-2-yl}methanamine hydrochloride)

• Product Name: 1-{spiro[3.3]heptan-2-yl}methanamine hydrochloride
• CAS No: 1803566-88-2
• MDL: MFCD28125117
• CID: 4615667
• PubChem ID: 91647533
• Update Time: 2025-08-04

1-{spiro[3.3]heptan-2-yl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{spiro[3.3]heptan-2-yl}methanamine hydrochloride

• MDL： MFCD28125117

Additional information on 1-{spiro[3.3]heptan-2-yl}methanamine hydrochloride

1-{Spiro[3.3]Heptan-2-yl}Methanamine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1803566-88-2, commonly referred to as 1-{spiro[3.3]heptan-2-yl}methanamine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique spirocyclic structure, which consists of two fused cyclopropane rings connected via a single atom, creating a highly strained and rigid framework. The presence of the methanamine group further enhances its chemical versatility, making it a valuable substrate for various synthetic and biological studies.

Recent advancements in computational chemistry have allowed researchers to delve deeper into the electronic properties and reactivity of 1-{spiro[3.3]heptan-2-yl}methanamine hydrochloride. Studies utilizing density functional theory (DFT) have revealed that the spirocyclic core exhibits significant ring strain, which can influence the molecule's reactivity in both acidic and basic conditions. This insight has been instrumental in designing novel synthetic pathways for similar spirocyclic compounds, paving the way for potential applications in drug discovery and materials science.

In terms of biological activity, 1-{spiro[3.3]heptan-2-yl}methanamine hydrochloride has shown promise as a ligand in metalloenzyme inhibition studies. Researchers have demonstrated that the compound can coordinate with metal ions such as zinc and copper, which are critical cofactors in many enzymatic reactions. This property suggests that it could serve as a lead compound for developing inhibitors against enzymes implicated in neurodegenerative diseases, such as Alzheimer's disease.

The synthesis of 1-{spiro[3.3]heptan-2-yl}methanamine hydrochloride involves a multi-step process that typically begins with the preparation of the spirocyclic precursor. Recent optimizations in this synthesis have focused on improving yield and purity, often employing catalytic asymmetric methods to achieve high enantioselectivity. These advancements not only enhance the scalability of the synthesis but also make the compound more accessible for large-scale biological testing.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry have been instrumental in confirming the structure of 1-{spiro[3.3]heptan-2-yl}methanamine hydrochloride. These methods provide detailed insights into the molecule's stereochemistry and conformational preferences, which are crucial for understanding its interactions with biological systems.

Looking ahead, the potential applications of 1-{spiro[3.3]heptan-2-yl}methanamine hydrochloride extend beyond traditional pharmaceutical research. Its rigid spirocyclic framework makes it an attractive candidate for use in nanotechnology, where such structures can serve as building blocks for self-assembling materials. Additionally, its ability to act as a chiral auxiliary in asymmetric synthesis could revolutionize the production of enantiopure compounds, which are essential in many areas of drug development.

In conclusion, 1-{spiro[3.3]heptan-2-yl}methanamine hydrochloride stands out as a compound with remarkable chemical and biological properties. Its unique structure, coupled with recent advances in synthesis and characterization techniques, positions it as a key player in both academic research and industrial applications. As ongoing studies continue to uncover new facets of its behavior, this compound is poised to make significant contributions to the advancement of science and technology.